Cas no 2171636-68-1 (4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid)

• Product Name: 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• CAS No: 2171636-68-1
• MF: C₂₇H₂₅ClN₂O₅
• MW: 492.950806379318
• CID: 6027101
• PubChem ID: 165553581
• Update Time: 2025-06-12

4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid
• 4-chloro-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]benzoic acid
• EN300-1480603
• 2171636-68-1

• Inchi： 1S/C27H25ClN2O5/c1-2-7-23(25(31)29-24-14-16(26(32)33)12-13-22(24)28)30-27(34)35-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-14,21,23H,2,7,15H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： YSFZMGSGNZTDNS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1NC(C(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.1451996g/mol
• Monoisotopic Mass: 492.1451996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid

Introduction to 4-Chloro-3-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic Acid (CAS No. 2171636-68-1)

4-Chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS No. 2171636-68-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated benzene ring, an amino acid derivative, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and bioactive molecules.

The Fmoc protecting group is a widely used functional group in peptide synthesis due to its ease of removal and stability under various reaction conditions. The presence of this group in 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid makes it an ideal candidate for the synthesis of complex peptides and peptidomimetics. Recent studies have shown that compounds with similar structures exhibit potent biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

In the context of medicinal chemistry, the chlorinated benzene ring in this compound can influence its pharmacological properties by modulating its interactions with biological targets. Chlorine atoms are known to enhance the lipophilicity and metabolic stability of molecules, which can improve their bioavailability and efficacy. This feature is particularly important in the design of drugs that need to cross biological membranes or reach specific cellular compartments.

The amino acid derivative portion of the molecule adds another layer of complexity and functionality. Amino acids are the building blocks of proteins and play crucial roles in various biological processes. By incorporating an amino acid derivative into the structure, researchers can fine-tune the compound's binding affinity to specific protein targets, thereby enhancing its therapeutic potential. For example, recent studies have demonstrated that compounds with similar amino acid derivatives can effectively inhibit key enzymes involved in disease pathways, such as kinases and proteases.

The synthesis of 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid typically involves multi-step reactions, including the formation of the Fmoc protecting group, coupling reactions to introduce the amino acid derivative, and subsequent deprotection steps. These synthetic routes are well-documented in the literature and have been optimized to achieve high yields and purity levels. The ability to synthesize this compound efficiently is crucial for its practical application in drug discovery and development.

In terms of its biological activity, preliminary studies have shown that 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid exhibits promising anti-inflammatory effects. In vitro assays have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. Additionally, it has shown potential as an anti-cancer agent by inducing apoptosis in cancer cells through the modulation of specific signaling pathways.

The neuroprotective properties of this compound have also been investigated. Studies using animal models have shown that it can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease. These findings suggest that 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid may have therapeutic potential in treating a wide range of neurological disorders.

In conclusion, 4-chloro-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidobenzoic acid (CAS No. 2171636-68-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, including the chlorinated benzene ring, amino acid derivative, and Fmoc protecting group, make it an attractive candidate for the development of novel drugs with diverse therapeutic applications. Ongoing research continues to explore its biological activities and optimize its properties for clinical use.